Cas no 1028451-09-3 ((6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate)

• Product Name: (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate
• CAS No: 1028451-09-3
• MF: C₂₂H₂₄N₂O₈S
• MW: 476.499565124512
• CID: 6411191
• PubChem ID: 16278169
• Update Time: 2025-07-09

(6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• (6-nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate
• Z25012756
• 1028451-09-3
• EN300-26613693
• (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

• Inchi： 1S/C22H24N2O8S/c1-15(2)20(23-33(28,29)9-8-16-6-4-3-5-7-16)22(25)31-13-18-11-19(24(26)27)10-17-12-30-14-32-21(17)18/h3-11,15,20,23H,12-14H2,1-2H3/b9-8+
• InChI Key： ZYBWFPYGQUHXSU-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(=O)OCC1=CC(=CC2COCOC1=2)[N+](=O)[O-])C(C)C)(=O)=O

Computed Properties

• Exact Mass: 476.12533690g/mol
• Monoisotopic Mass: 476.12533690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 145Ų

Additional information on (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

Chemical Compound CAS No. 1028451-09-3: (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

The chemical compound with CAS No. 1028451-09-3, named (6-Nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a benzodioxin core substituted with a nitro group at the 6-position and a methyl group attached to the 8-position. The molecule further incorporates a sulfonamido group and a butanoate moiety, making it a versatile compound for research and development purposes.

Recent studies have highlighted the importance of benzodioxin derivatives in pharmacology and materials science. The presence of the nitro group in this compound suggests potential applications in redox reactions and as intermediates in the synthesis of advanced materials. Additionally, the sulfonamido group is known to enhance the compound's solubility and stability under various conditions, making it suitable for use in pharmaceutical formulations and biotechnological processes.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful syntheses using transition metal catalysts, which have significantly improved the yield and purity of the product. The use of such catalysts not only streamlines the production process but also aligns with current trends toward sustainable chemistry practices.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its unique structure allows for controlled release mechanisms, which are critical in targeted therapies. Furthermore, preliminary studies indicate that this compound may exhibit antioxidant properties, making it a candidate for use in cosmetic products and food additives.

The integration of benzodioxin derivatives into advanced materials has also been explored. For instance, this compound has been tested as a precursor for high-performance polymers used in electronics and aerospace industries. Its ability to form stable polymer networks under harsh conditions makes it an attractive option for these applications.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have emphasized the importance of adopting green chemistry principles to reduce waste and energy consumption during production. This approach not only benefits the environment but also aligns with global efforts to promote sustainable development.

In conclusion, CAS No. 1028451-09-3 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis techniques and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across various sectors.